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Compound of Interest

Compound Name: Ro 04-5595

Cat. No.: B15618879 Get Quote

For researchers, scientists, and drug development professionals utilizing Ro 04-5595, a

selective GluN2B-selective NMDA receptor antagonist, adherence to rigorous safety and

disposal protocols is paramount to ensure a secure laboratory environment and responsible

environmental stewardship. This document provides essential, immediate safety and logistical

information, including operational and disposal plans for Ro 04-5595 hydrochloride.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of Ro 04-5595
hydrochloride is the first step in safe handling. Key quantitative data are summarized in the

table below for easy reference.
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Property Value Source

Chemical Name

1-[2-(4-chlorophenyl)ethyl]-6-

methoxy-2-methyl-3,4-dihydro-

1H-isoquinolin-7-

ol;hydrochloride

[1]

Molecular Formula C₁₉H₂₃Cl₂NO₂ [1][2]

Molecular Weight 368.3 g/mol [1][2]

CAS Number 64047-73-0 [1][2]

Purity >98% [1][2]

Solubility
Soluble to 15 mM in water and

to 100 mM in DMSO
[1]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored below -20°C for

several months.

[1]

Appearance White solid [3]

Proper Disposal Procedures
As a chlorinated heterocyclic compound, Ro 04-5595 requires disposal as hazardous chemical

waste. Improper disposal can lead to environmental contamination and potential health risks.

The following step-by-step guidance outlines the proper disposal procedure.

It is critical to note that Ro 04-5595, as a chlorinated organic compound, must not be disposed

of down the sanitary sewer.[4][5]

Step 1: Waste Segregation and Collection

All waste materials contaminated with Ro 04-5595, including unused solid compound,

solutions, and contaminated labware (e.g., pipette tips, vials), must be collected separately

from other waste streams.
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Use a designated, clearly labeled, and leak-proof hazardous waste container. The label

should include "Hazardous Waste," the chemical name "Ro 04-5595 hydrochloride," and the

primary hazard (e.g., "Toxic," "Irritant").

Segregate chlorinated hydrocarbon waste from non-halogenated solvent waste.[6]

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling Ro 04-5595 waste, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Step 3: Storage of Waste

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure the container is kept closed except when adding waste.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the Ro 04-
5595 waste.

Most hazardous chemical waste is disposed of through high-temperature incineration at a

permitted facility.

Experimental Protocols Cited
The information provided herein is based on standard laboratory safety and chemical handling

protocols. No specific experimental protocols for the disposal of Ro 04-5595 were found in the

reviewed literature. The disposal procedures are derived from general guidelines for

chlorinated and heterocyclic chemical waste.
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Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ro 04-5595.

Step 1: Collection & Segregation

Step 2: Safe Handling

Step 3: Storage

Step 4: Final Disposal

Identify Ro 04-5595 Waste
(Solid, Liquid, Contaminated Materials)

Use Designated, Labeled
Hazardous Waste Container

Segregate from
Non-Chlorinated Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Store in Secure,
Well-Ventilated Area

Keep Container Closed

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Pickup and
Incineration
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Ro 04-5595.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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